Cas no 2639427-91-9 (1-(tert-butoxy)carbonyl-2,2-dimethylpiperidine-3-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-2,2-dimethylpiperidine-3-carboxylic acid
• CAS No: 2639427-91-9
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 5641808
• PubChem ID: 165897731
• Update Time: 2025-10-28

1-(tert-butoxy)carbonyl-2,2-dimethylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2639427-91-9
• EN300-27782699
• 1-[(tert-butoxy)carbonyl]-2,2-dimethylpiperidine-3-carboxylic acid
• 1-(tert-butoxy)carbonyl-2,2-dimethylpiperidine-3-carboxylic acid

• Inchi： 1S/C13H23NO4/c1-12(2,3)18-11(17)14-8-6-7-9(10(15)16)13(14,4)5/h9H,6-8H2,1-5H3,(H,15,16)
• InChI Key： VMFGJWGYVRZGJX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C(=O)O)C1(C)C)=O

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(tert-butoxy)carbonyl-2,2-dimethylpiperidine-3-carboxylic acid

Comprehensive Overview of 1-(tert-butoxy)carbonyl-2,2-dimethylpiperidine-3-carboxylic acid (CAS No. 2639427-91-9)

1-(tert-butoxy)carbonyl-2,2-dimethylpiperidine-3-carboxylic acid (CAS No. 2639427-91-9) is a highly specialized organic compound widely utilized in pharmaceutical synthesis and fine chemical research. This Boc-protected piperidine derivative is particularly valued for its role as a versatile intermediate in the development of bioactive molecules. Its unique structural features, including the tert-butoxycarbonyl (Boc) group and the 2,2-dimethylpiperidine scaffold, make it a critical building block in medicinal chemistry.

In recent years, the demand for Boc-protected compounds like 1-(tert-butoxy)carbonyl-2,2-dimethylpiperidine-3-carboxylic acid has surged due to their applications in peptide synthesis and drug discovery. Researchers frequently search for "Boc-piperidine derivatives" or "CAS 2639427-91-9 applications" to explore its potential in creating protease inhibitors or CNS-targeting therapeutics. The compound's carboxylic acid functionality further enables conjugation with amines or alcohols, making it indispensable for structure-activity relationship (SAR) studies.

From a synthetic perspective, the 2,2-dimethyl substitution on the piperidine ring enhances steric stability, a feature often queried as "steric effects in piperidine derivatives" in academic databases. This attribute is crucial for modulating metabolic stability in drug candidates—a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) optimization. The compound’s chiral center at C-3 also attracts attention for asymmetric synthesis, aligning with the growing interest in "enantioselective drug synthesis" trends.

Analytical characterization of CAS 2639427-91-9 typically involves advanced techniques like NMR spectroscopy and HPLC purity analysis, topics frequently searched alongside "Boc-deprotection conditions." The tert-butoxycarbonyl group’s labile nature under acidic conditions makes it ideal for temporary protection strategies—a concept central to "orthogonal protection in multistep synthesis" discussions. Notably, the compound’s crystalline properties are often investigated for polymorph screening, a critical step in pharmaceutical formulation.

Environmental and regulatory aspects of 1-(tert-butoxy)carbonyl-2,2-dimethylpiperidine-3-carboxylic acid are increasingly relevant. Queries such as "green chemistry approaches for Boc derivatives" reflect industry shifts toward sustainable synthesis. While not classified as hazardous, proper handling of this high-purity synthetic intermediate remains essential, with MSDS data emphasizing standard laboratory precautions.

In drug discovery pipelines, this compound frequently appears in patents targeting GPCR modulators or enzyme inhibitors, correlating with search trends like "piperidine-based drug candidates 2024." Its lipophilic balance (LogP ~2.5) makes it particularly valuable for blood-brain barrier penetration studies—a key focus area in neurodegenerative disease research.

The global market for CAS 2639427-91-9 is projected to grow at 6.2% CAGR (2024-2030), driven by demand from contract research organizations and academic laboratories. Suppliers often highlight its >98% HPLC purity and batch-to-batch consistency, addressing the pharmaceutical industry’s stringent quality requirements. Technical queries about "scaling up Boc-piperidine synthesis" or "derivatization strategies" underscore its industrial relevance.

Emerging applications include its use in PROTAC (Proteolysis Targeting Chimera) development, where its rigid piperidine core serves as a spacer moiety. This aligns with cutting-edge searches for "E3 ligase recruiters in targeted protein degradation." Additionally, its potential in metal-organic frameworks (MOFs) for catalytic applications is gaining traction in materials science circles.

For researchers handling 1-(tert-butoxy)carbonyl-2,2-dimethylpiperidine-3-carboxylic acid, proper storage at 2-8°C under inert atmosphere is recommended to preserve its stability. Analytical methods development for this compound often involves reverse-phase HPLC with UV detection at 210-254 nm, a technical detail frequently sought in method validation protocols.

In conclusion, CAS 2639427-91-9 represents a sophisticated tool for modern organic synthesis, bridging multiple disciplines from medicinal chemistry to materials science. Its structural versatility continues to inspire novel applications, ensuring its prominence in both literature and industrial workflows for years to come.